Cas no 6118-13-4 (3-Buten-2-ol, (S)-)

(S)-3-Buten-2-ol is a chiral unsaturated alcohol with the molecular formula C₄H₈O, featuring a hydroxyl group adjacent to a double bond in the (S)-configuration. This compound is valuable in synthetic organic chemistry as a versatile building block for asymmetric synthesis, particularly in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. Its enantiomeric purity makes it suitable for stereoselective reactions, including nucleophilic additions and cyclizations. The presence of both hydroxyl and alkene functionalities allows for further derivatization, such as oxidation or polymerization. (S)-3-Buten-2-ol is typically handled under inert conditions due to its reactivity and sensitivity to air and moisture.

3-Buten-2-ol, (S)- structure

Product Name:3-Buten-2-ol, (S)-

CAS No:6118-13-4

MF:C₄H₈O

MW:72.1057214736938

MDL:MFCD01320812

CID:489487

PubChem ID:6999790

Update Time:2025-06-10

3-Buten-2-ol, (S)- Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-ol, (S)-
- DTXSID40426447
- (S)-(-)-3-buten-2-ol
- (s)-3-buten-2-ol
- PS-18753
- 6118-13-4
- 3-Buten-2-ol, (2S)-
- MKUWVMRNQOOSAT-BYPYZUCNSA-N
- A832492
- (s)-but-3-en-2-ol
- E80033
- (2S)-3-buten-2-ol
- MFCD01320812
- (2S)-but-3-en-2-ol
- MDL： MFCD01320812
- Inchi： 1S/C4H8O/c1-3-4(2)5/h3-5H,1H2,2H3/t4-/m0/s1
- InChI Key： MKUWVMRNQOOSAT-BYPYZUCNSA-N
- SMILES： O[C@H](C=C)C

Computed Properties

Exact Mass: 72.05754
Monoisotopic Mass: 72.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 32.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3-Buten-2-ol, (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM580846-1g	(S)-3-Buten-2-ol	6118-13-4	95%+	1g	$466	2023-02-02
eNovation Chemicals LLC	Y1097922-1G	(2S)-but-3-en-2-ol	6118-13-4	97%	1g	$480	2024-07-21
eNovation Chemicals LLC	Y1097922-100mg	(2S)-but-3-en-2-ol	6118-13-4	97%	100mg	$150	2024-07-21
eNovation Chemicals LLC	Y1097922-250mg	(2S)-but-3-en-2-ol	6118-13-4	97%	250mg	$200	2024-07-21
eNovation Chemicals LLC	Y1097922-500mg	(2S)-but-3-en-2-ol	6118-13-4	97%	500mg	$320	2024-07-21
eNovation Chemicals LLC	Y1097922-250mg	(2S)-but-3-en-2-ol	6118-13-4	97%	250mg	$200	2025-03-01
eNovation Chemicals LLC	Y1097922-100mg	(2S)-but-3-en-2-ol	6118-13-4	97%	100mg	$150	2025-03-01
eNovation Chemicals LLC	Y1097922-1g	(2S)-but-3-en-2-ol	6118-13-4	97%	1g	$480	2025-03-01
eNovation Chemicals LLC	Y1097922-500mg	(2S)-but-3-en-2-ol	6118-13-4	97%	500mg	$320	2025-03-01
1PlusChem	1P00392H-100mg	(S)-3-Buten-2-ol	6118-13-4	95%	100mg	$134.00	2024-04-22